Cas no 1396748-53-0 (2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide)
2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide
- 2-Fluoro-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]benzamide
- 1396748-53-0
- 2-fluoro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzamide
- AKOS024524420
- 2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide
- F5857-5322
-
- Inchi: 1S/C17H16FNO2/c18-15-8-4-2-6-13(15)16(20)19-11-17(21)10-9-12-5-1-3-7-14(12)17/h1-8,21H,9-11H2,(H,19,20)
- InChI Key: MDANIISDUFJJGH-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(NCC1(C2C=CC=CC=2CC1)O)=O
Computed Properties
- Exact Mass: 285.11650692g/mol
- Monoisotopic Mass: 285.11650692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.3Ų
2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-5322-2μmol |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-5μmol |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-10μmol |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-20μmol |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-1mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-2mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-3mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-4mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-5mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5322-10mg |
2-fluoro-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide |
1396748-53-0 | 10mg |
$79.0 | 2023-09-09 |
2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide
Professional Introduction to Compound with CAS No. 1396748-53-0 and Product Name: 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide
The compound identified by the CAS number 1396748-53-0 and the product name 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluoro substituent and a 1-hydroxy-2,3-dihydro-1H-inden core suggests potential interactions with biological targets that could be exploited for therapeutic purposes.
In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has become increasingly prevalent, largely due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluoro group in this compound is strategically positioned to influence its interactions with enzymes and receptors, making it a valuable scaffold for drug design. Furthermore, the 1-hydroxy-2,3-dihydro-1H-inden moiety is a structurally complex fragment that has been associated with various biological activities, including anti-inflammatory and analgesic effects.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1-hydroxy-2,3-dihydro-1H-inden ring system is known for its ability to engage in multiple hydrogen bonding interactions, which can enhance binding affinity to biological targets. This feature makes it particularly interesting for the development of small-molecule drugs that require precise molecular recognition. Additionally, the methylbenzamide moiety provides a rigid aromatic framework that can further stabilize interactions with protein targets.
The combination of these structural elements suggests that 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide could exhibit a range of biological activities. Preliminary in vitro studies have indicated potential efficacy in modulating inflammatory pathways, which are implicated in various chronic diseases such as arthritis and autoimmune disorders. The fluoro substituent may enhance the compound's ability to cross the blood-brain barrier, potentially making it useful for treating neurological conditions as well.
Advances in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates. Molecular docking simulations have been employed to evaluate the binding interactions of this compound with various biological targets. These simulations suggest that 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide could effectively bind to enzymes involved in inflammation and pain signaling pathways. This computational evidence supports further experimental validation of its biological activity.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been utilized to improve efficiency and scalability. The introduction of the fluoro group is particularly challenging due to its sensitivity to reaction conditions. However, recent advancements in fluorination methods have made it possible to incorporate fluorine atoms into complex molecules with high precision.
Pharmaceutical development is an iterative process that relies on both experimental and computational data. Initial in vitro assays have provided encouraging results regarding the anti-inflammatory properties of 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide. These findings have prompted researchers to explore its potential in preclinical models. Animal studies are being conducted to assess its efficacy and safety profiles before human clinical trials can be initiated.
The role of fluorinated compounds in modern medicine cannot be overstated. Their unique chemical properties make them indispensable tools for drug discovery and development. The strategic use of fluorine atoms can lead to improved drug candidates with enhanced pharmacological profiles. The case of 1396748-53-0 exemplifies how fluorine chemistry can contribute to the design of novel therapeutic agents.
As research continues to uncover new biological targets and mechanisms, compounds like 2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide will play a crucial role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with advanced computational techniques will further accelerate the discovery process. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable therapeutic options for patients worldwide.
1396748-53-0 (2-fluoro-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)